molecular formula C9H12NO2S+ B215177 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium

3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium

Cat. No. B215177
M. Wt: 198.26 g/mol
InChI Key: FKRJYQJQMSATGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium (MMSP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyridinium salt that has a methyl group and a methoxycarbonyl group attached to the pyridine ring, along with a methylsulfanyl group. MMSP has been found to have several biochemical and physiological effects, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium is not well understood, but it is believed to involve the formation of a complex with metal ions. The complex formation is thought to result in a change in the fluorescence properties of 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium, leading to its use as a fluorescent probe for metal ion detection.
Biochemical and Physiological Effects:
3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium has been found to have several biochemical and physiological effects. It has been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases. 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium has also been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium in lab experiments is its high sensitivity and selectivity towards certain metal ions. This makes it a useful tool for detecting metal ions in biological and environmental samples. However, one of the limitations of using 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium. One of the most significant directions is the development of new fluorescent probes based on 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium. These probes could be designed to be even more sensitive and selective towards certain metal ions, making them even more useful for detecting metal ions in biological and environmental samples.
Another future direction is the study of the potential therapeutic applications of 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium. Its antioxidant and anti-inflammatory properties make it a promising candidate for the treatment of oxidative stress-related and inflammatory diseases. Further research is needed to fully understand its potential in this area.
Conclusion:
In conclusion, 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method has been well established, and its scientific research application has been extensively studied. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have also been discussed. Further research on 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium is needed to fully understand its potential applications in various fields.

Synthesis Methods

The synthesis of 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium involves the reaction of 3-cyano-1-methyl-5-(methylsulfanyl)pyridine with dimethyl carbonate and sodium methoxide. The reaction proceeds via the formation of an intermediate, which is then converted into the final product. The yield of 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium can be improved by optimizing the reaction conditions such as temperature, time, and reactant concentrations.

Scientific Research Applications

3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium has been used extensively in scientific research due to its potential applications in various fields. One of the most significant applications of 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium is its use as a fluorescent probe for the detection of metal ions. 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium has been found to be highly sensitive and selective towards certain metal ions, making it a useful tool for detecting metal ions in biological and environmental samples.
In addition to its use as a fluorescent probe, 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium has also been studied for its potential applications in organic synthesis. 3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium has been found to be an effective reagent for the synthesis of various organic compounds, including pyridine derivatives and heterocyclic compounds.

properties

Product Name

3-(Methoxycarbonyl)-1-methyl-5-(methylsulfanyl)pyridinium

Molecular Formula

C9H12NO2S+

Molecular Weight

198.26 g/mol

IUPAC Name

methyl 1-methyl-5-methylsulfanylpyridin-1-ium-3-carboxylate

InChI

InChI=1S/C9H12NO2S/c1-10-5-7(9(11)12-2)4-8(6-10)13-3/h4-6H,1-3H3/q+1

InChI Key

FKRJYQJQMSATGY-UHFFFAOYSA-N

SMILES

C[N+]1=CC(=CC(=C1)SC)C(=O)OC

Canonical SMILES

C[N+]1=CC(=CC(=C1)SC)C(=O)OC

Origin of Product

United States

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